![molecular formula C18H26N2O B5232869 1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole CAS No. 5359-39-7](/img/structure/B5232869.png)
1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole, also known as TPPO, is a chemical compound that belongs to the class of imidazole derivatives. TPPO has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of 1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole is not well understood, but several studies have suggested that this compound may act as an agonist or antagonist of certain receptors in the body. For example, this compound has been shown to bind to the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and improve glucose and lipid metabolism in animal models of diabetes and obesity. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole has several advantages as a research tool, including its high potency, selectivity, and stability. This compound is also relatively easy to synthesize, and its structure can be easily modified to improve its properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research of 1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole. One potential direction is the development of this compound-based drugs for the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. Another direction is the synthesis of novel materials using this compound as a building block, with potential applications in catalysis and energy storage. Further studies are also needed to elucidate the mechanism of action of this compound and its potential side effects in vivo.
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, drug discovery, and material science. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully explore the potential of this compound as a research tool and drug candidate.
Synthesis Methods
The synthesis of 1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole involves the reaction of 4-tert-butylphenol with 1-bromopentane to form 5-(4-tert-butylphenoxy)pentane, which is then reacted with imidazole to yield this compound. The synthesis of this compound has been reported in several research articles, and the yield of this compound can be improved by optimizing the reaction conditions.
Scientific Research Applications
1-[5-(4-tert-butylphenoxy)pentyl]-1H-imidazole has been extensively studied for its potential applications in medicinal chemistry and drug discovery. Several research studies have reported the use of this compound as a ligand in the design of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a building block in the synthesis of novel materials with potential applications in catalysis and energy storage.
properties
IUPAC Name |
1-[5-(4-tert-butylphenoxy)pentyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O/c1-18(2,3)16-7-9-17(10-8-16)21-14-6-4-5-12-20-13-11-19-15-20/h7-11,13,15H,4-6,12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHXBCMHEODHMLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCCCCN2C=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60385764 |
Source
|
Record name | 1-[5-(4-tert-butylphenoxy)pentyl]imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60385764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5359-39-7 |
Source
|
Record name | 1-[5-(4-tert-butylphenoxy)pentyl]imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60385764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.